Cas no 1805424-73-0 (6-Bromo-2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1805424-73-0
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4809641
• Update Time: 2025-05-23

6-Bromo-2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c1-16-3-2-4(9)15-6(7(10)11)5(3)8(12,13)14/h2,7H,1H3
• InChI Key： XCJGSCGSFAPFAQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)(F)F)C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 6-Bromo-2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Bromo-2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805424-73-0)

The compound 6-Bromo-2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805424-73-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique structural features, including bromine, difluoromethyl, and trifluoromethyl substituents, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive compounds, given its ability to modulate electronic and steric properties.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of 6-Bromo and 4-methoxy groups in this compound further enhances its reactivity, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for targeted therapies, including oncology and CNS disorders.

From an agrochemical perspective, 6-Bromo-2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine is being explored for its potential as a precursor to herbicides and fungicides. The trifluoromethyl group, in particular, is known to improve the efficacy of agrochemicals by increasing their binding affinity to target enzymes. This aligns with the growing trend of developing environmentally sustainable crop protection solutions, a topic frequently searched by professionals in the field.

The synthesis of this compound typically involves multi-step processes, including halogenation and fluorination reactions, which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its structure and ensure compliance with industry standards. These methodologies are often discussed in academic forums and research papers, reflecting their relevance to current scientific inquiries.

Another area of interest is the compound's potential role in material science. Its unique electronic properties, driven by the difluoromethyl and trifluoromethyl groups, make it a candidate for developing organic semiconductors and liquid crystals. This application is particularly relevant given the rising demand for flexible electronics and energy-efficient displays, topics that frequently trend in tech and engineering communities.

Safety and handling of 6-Bromo-2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. These precautions are often highlighted in safety guidelines and material safety data sheets (MSDS), which are commonly searched by laboratory personnel and regulatory compliance officers.

In summary, 6-Bromo-2-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1805424-73-0) represents a versatile and valuable chemical entity with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, aligning with contemporary scientific and industrial trends. As the demand for innovative solutions in these fields grows, this compound is poised to play a pivotal role in advancing technology and improving human health.